Cas no 1263369-28-3 (CDK9-IN-2)

• Product Name: CDK9-IN-2
• CAS No: 1263369-28-3
• MF: C₂₃H₂₅ClFN₅
• MW: 425.929507017136
• CID: 2601225
• PubChem ID: 49855228
• Update Time: 2024-11-02

CDK9-IN-2 Chemical and Physical Properties

Names and Identifiers

• CDK9 inhibitor 2
• 4-N-[5-chloro-4-[6-[(3-fluorophenyl)methylamino]pyridin-2-yl]pyridin-2-yl]cyclohexane-1,4-diamine
• CDK9-IN-2
• BDBM126329
• XKHXPTSUVPZYDW-IYARVYRRSA-N
• SCHEMBL1191914
• DTXSID60678789
• 5'-chloro-N6-[(3-fluorophenyl)methyl]-N2'-[(1s,4s)-4-aminocyclohexyl]-[2,4'-bipyridine]-2',6-diamine
• N~2'~-(4-Aminocyclohexyl)-5'-chloro-N~6~-[(3-fluorophenyl)methyl][2,4'-bipyridine]-2',6-diamine
• F84915
• AKOS030526371
• CS-1252
• N2'-(trans-4-aminocyclohexyl)-5'-chloro-N6-(3-fluorobenzyl)-2,4'-bipyridine-2',6-diamine
• N2'-(trans-4-Aminocyclohexyl)-5'-chloro-N6-[(3-fluorophenyl)methyl]-[2,4'-bipyridine]-2',6-diamine
• N2'-((1r,4r)-4-aMinocyclohexyl)-5'-chloro-N6-(3-fluorobenzyl)-[2,4'-bipyridine]-2',6-diaMine-rel-
• CHEMBL4525049
• US8778951, 139
• MS-27511
• HY-16462
• 1263369-28-3
• iCDK9
• EX-A9585
• CHEMBL3653006
• NCGC00378918-01
• SCHEMBL12850499

• Inchi： InChI=1S/C23H25ClFN5/c24-20-14-28-23(29-18-9-7-17(26)8-10-18)12-19(20)21-5-2-6-22(30-21)27-13-15-3-1-4-16(25)11-15/h1-6,11-12,14,17-18H,7-10,13,26H2,(H,27,30)(H,28,29)/t17-,18-
• InChI Key： XKHXPTSUVPZYDW-IYARVYRRSA-N
• SMILES： ClC1=CN=C(N[C@@H]2CC[C@@H](N)CC2)C=C1C3=NC(NCC4=CC(F)=CC=C4)=CC=C3

Computed Properties

• Exact Mass: 425.1782517g/mol
• Monoisotopic Mass: 425.1782517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.3E-4 g/L) (25 ºC),

CDK9-IN-2 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines